Cas no 2228979-30-2 (3-(2-methoxy-4-nitrophenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-(2-methoxy-4-nitrophenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2228979-30-2
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 6443184
• PubChem ID: 165762711
• Update Time: 2025-10-29

3-(2-methoxy-4-nitrophenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxy-4-nitrophenyl)-2,2-dimethylcyclopropan-1-amine
• 2228979-30-2
• EN300-1759243

• Inchi： 1S/C12H16N2O3/c1-12(2)10(11(12)13)8-5-4-7(14(15)16)6-9(8)17-3/h4-6,10-11H,13H2,1-3H3
• InChI Key： BATPEUIBQZVXQS-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C1C(C1(C)C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 81.1Ų

Additional information on 3-(2-methoxy-4-nitrophenyl)-2,2-dimethylcyclopropan-1-amine

3-(2-Methoxy-4-nitrophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228979-30-2): A Comprehensive Overview

3-(2-Methoxy-4-nitrophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228979-30-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This cyclopropane derivative features a unique molecular structure, combining a methoxy-substituted nitrophenyl group with a dimethylcyclopropylamine moiety. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

The compound's 2,2-dimethylcyclopropane core is of particular interest to medicinal chemists due to its conformational rigidity, which can enhance binding affinity to biological targets. Recent studies have explored its potential as a building block for central nervous system (CNS) drugs, with researchers investigating its ability to modulate neurotransmitter systems. The 4-nitrophenyl group contributes to the molecule's electronic properties, making it useful in photochemical applications and as a probe in biochemical assays.

In the context of current research trends, 3-(2-methoxy-4-nitrophenyl)-2,2-dimethylcyclopropan-1-amine aligns with several hot topics in chemical innovation. The growing demand for small molecule therapeutics and precision agrochemicals has increased interest in structurally diverse intermediates like this compound. Its potential applications in catalysis and material science are also being explored, particularly in the development of novel organic electronic materials.

The synthesis of CAS 2228979-30-2 typically involves multi-step organic transformations, with careful control of stereochemistry being crucial due to the cyclopropane ring's sensitivity to reaction conditions. Modern synthetic approaches often employ transition metal-catalyzed cyclopropanation methods, which offer improved yields and selectivity compared to traditional approaches. The compound's amine functionality provides an excellent handle for further derivatization, making it versatile for various downstream applications.

Analytical characterization of 3-(2-methoxy-4-nitrophenyl)-2,2-dimethylcyclopropan-1-amine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for research applications. The nitro group's distinctive spectroscopic signature serves as a useful marker for quality control during synthesis and purification processes.

From a commercial perspective, the demand for 2228979-30-2 has been steadily increasing, particularly from contract research organizations and academic laboratories. The compound's relative scarcity in commercial catalogs has driven innovation in synthetic routes, with several suppliers now offering custom synthesis services. Pricing trends reflect the compound's specialized nature and the technical challenges associated with its production at scale.

Safety considerations for handling 3-(2-methoxy-4-nitrophenyl)-2,2-dimethylcyclopropan-1-amine follow standard laboratory protocols for aromatic nitro compounds. While not classified as highly hazardous, appropriate precautions should be taken during manipulation, including the use of personal protective equipment and proper ventilation. The compound's stability profile makes it suitable for standard storage conditions, though protection from light is recommended to prevent potential photochemical degradation.

Looking to the future, research directions for CAS 2228979-30-2 derivatives may focus on their potential as enzyme inhibitors or receptor modulators. The compound's structural features make it particularly interesting for targeting protein-protein interactions, a growing area in drug discovery. Additionally, its electronic properties suggest possible applications in organic electronics and sensor technologies, aligning with current trends in smart materials development.

For researchers seeking information about 3-(2-methoxy-4-nitrophenyl)-2,2-dimethylcyclopropan-1-amine, common search queries include synthetic procedures, spectroscopic data, and commercial availability. The compound's complex name often leads to searches for alternative nomenclature or simplified chemical identifiers. Recent publications have begun to explore its biological activity, creating new interest in its potential therapeutic applications.

In conclusion, 3-(2-methoxy-4-nitrophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228979-30-2) represents an intriguing case study in modern organic chemistry. Its unique structural features and versatile reactivity profile position it as a valuable tool for chemical innovation across multiple disciplines. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow, making it a compound worth watching in the coming years.